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Compound of Interest

(1-Methylhexyllammonium
Compound Name:
sulphate

Cat. No.: B12349367

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1-Methylhexyl)Jammonium
sulphate, also known as Tuaminoheptane sulfate. The document details its chemical structure,
physicochemical properties, mechanism of action, and relevant experimental protocols,
designed for an audience in research and drug development.

Chemical Identity and Structure

(1-Methylhexyl)ammonium sulphate is the sulphate salt of 2-aminoheptane. The chemical
name tuaminoheptane is also frequently used for the active compound. It is a sympathomimetic
amine and vasoconstrictor, which has been used as a nasal decongestant.[1] The structure
consists of two protonated 1-methylhexylamine ((2-aminoheptane)) cations ionically bonded to
a single sulfate anion.

Chemical Structure:

IUPAC Name: heptan-2-amine;sulfuric acid[2]

Other Names: Tuaminoheptane sulfate, 2-Aminoheptane sulfate, Heptedrine[3]

CAS Number: 6411-75-2[2][4][5]

Molecular Formula: C14aH36N204S[4][5]
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e Molecular Weight: 328.51 g/mol [4][5]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for (1-Methylhexyl)Jammonium
sulphate and its active base, 2-aminoheptane, is presented below. The sulfate salt is readily

soluble in water.[6]
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Property Value Reference

For Tuaminoheptane Sulfate

Molecular Formula C14H36N204S [41[5]
Molecular Weight 328.51 g/mol [41[5]
Exact Mass 328.2396 [2][4]
Appearance White Powder [7]
Storage Temperature 2-8°C [7]

For 2-Aminoheptane (Free

Base)

Molecular Formula C7H17N [1]
Molecular Weight 115.22 g/mol [1]
Boiling Point 142-144 °C [6]
Density 0.766 g/mL at 25 °C [6]
Refractive Index (n2°/D) 1.418 [6]
pKa (Strongest Basic) 10.43 [71[8]
Water Solubility Slightly soluble (9 g/L at 20°C) [6]

Spectroscopic Data (2-

Aminoheptane)

1H NMR --INVALID-LINK-- [9]

13C NMR --INVALID-LINK-- [10]

Mass Spectrum (Precursor
116.1434 [M+H]* [9]
m/z)

Mechanism of Action

Tuaminoheptane is a sympathomimetic agent that functions as an indirect adrenergic agonist.
Its primary mechanism of action involves the inhibition of the norepinephrine transporter (NET),
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leading to a blockage of norepinephrine reuptake from the synaptic cleft.[11][12] It also acts as
a norepinephrine-releasing agent. This dual action increases the concentration of
norepinephrine in the synapse, making it available to bind to and activate adrenergic receptors
on the postsynaptic neuron. The activation of these receptors, which are G-protein coupled
receptors, initiates a signaling cascade responsible for the observed vasoconstrictive and
decongestant effects.[13]

Signaling Pathway

The increased concentration of norepinephrine in the synapse due to the action of
tuaminoheptane leads to the activation of a- and (-adrenergic receptors. The binding of
norepinephrine to these receptors triggers a conformational change, activating associated G-
proteins. For instance, activation of 3-adrenergic receptors typically involves the Gs alpha
subunit, which in turn activates adenylyl cyclase. Adenylyl cyclase then catalyzes the
conversion of ATP to cyclic AMP (cCAMP). As a second messenger, CAMP activates protein
kinase A (PKA), which goes on to phosphorylate various intracellular proteins, leading to the
physiological response.
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Mechanism of Action of (1-Methylhexyl)ammonium Sulphate.

Experimental Protocols
Synthesis of (1-Methylhexyl)ammonium Sulphate
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While detailed industrial synthesis protocols are proprietary, a general laboratory-scale
synthesis can be achieved through the acid-base reaction of 2-aminoheptane with sulfuric acid.

Materials:

¢ 2-Aminoheptane (1-Methylhexylamine)

o Concentrated Sulfuric Acid (H2S0a4)

o Anhydrous diethyl ether or other suitable non-polar solvent
» Ethanol (for washing)

 Stir plate and magnetic stir bar

e |ce bath

Filtration apparatus (e.g., Buchner funnel)
Procedure:

¢ Dissolve a known molar amount of 2-aminoheptane in a suitable anhydrous solvent such as
diethyl ether in a flask.

e Cool the solution in an ice bath with continuous stirring.

e Slowly, and dropwise, add a stoichiometric amount of a cooled, dilute solution of sulfuric acid
(0.5 molar equivalents, as two amine molecules react with one sulfuric acid molecule). The
reaction is exothermic.

o A white precipitate of (1-Methylhexyl)ammonium sulphate should form.

o Continue stirring in the ice bath for a designated period (e.g., 1-2 hours) to ensure complete
reaction.

o Collect the precipitate by vacuum filtration.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b12349367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Wash the collected solid with a small amount of cold ethanol to remove any unreacted
starting materials.

e Dry the product under vacuum to yield the final (1-Methylhexyl)ammonium sulphate salt.

Note: This is a generalized protocol. Reaction conditions, including solvent, temperature, and
reaction time, should be optimized for safety and yield.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

The following outlines a general procedure for the detection of tuaminoheptane in biological
matrices, such as urine, which is relevant for doping control analysis.

Sample Preparation (Liquid-Liquid Extraction):

To 5 mL of a urine sample, add a suitable internal standard.

» Adjust the pH of the sample to alkaline conditions (e.g., pH 14) using a strong base like 5M
potassium hydroxide.

e Add a non-polar extraction solvent (e.g., 5 mL of methyl tert-butyl ether).
» Vortex the mixture for 10-15 minutes to ensure thorough extraction.

o Centrifuge the sample to separate the organic and aqueous layers.

o Transfer the organic (upper) layer to a clean tube.

» Evaporate the solvent to dryness under a gentle stream of nitrogen.

e The dried extract can be derivatized or reconstituted in a suitable solvent for GC-MS
analysis.

Instrumentation and Conditions (lllustrative):

e Gas Chromatograph: Agilent GC system (or equivalent)
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Column: HP-5MS capillary column (or similar non-polar column)
Injector: Split/splitless injector, operated in splitless mode.

Oven Temperature Program:

o Initial temperature: 60°C, hold for 1 minute.

o Ramp: 10°C/min to 280°C.

o Hold: 5 minutes at 280°C.

Mass Spectrometer: Quadrupole mass spectrometer

lonization Mode: Electron lonization (El) at 70 eV.

Acquisition Mode: Full scan or Selected lon Monitoring (SIM) for higher sensitivity and
specificity.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Urine Sample

\

Liquid-Liquid
Extraction (LLE)

\/

Solvent Evaporation

\

Derivatization
(Optional)

GC Injection

GC Separation
(Capillary Column)

Electron lonization (EI)

Mass Analysis
(Quadrupole)

Detection & Data
Acquisition

Data Analysis

(Chromatogram & Spectrum)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12349367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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